Cas no 2373-89-9 (4,4'-Dimethoxychalcone)

4,4'-Dimethoxychalcone Properties

Names and Identifiers

• 4,4'-Dimethoxychalcone
• 4,4-Dimethoxybenzylideneacetophenone
• 4,4-Dimethoxychalcone
• 4.4'-Dimethoxychalcone
• DIMETHOXYCHALCONE,4,4'-(RG)
• (E)-1,3-BIS(4-METHOXYPHENYL)PROP-2-EN-1-ONE
• 1,3-BIS(4-METHOXYPHENYL)PROP-2-EN-1-ONE
• 1,3-bis-(4-methoxyphenyl)-propenone
• 1,3-bis-{4-methoxy-phenyl}-propen-(1)-one-(3)
• 2-Propen-1-one,1,3-bis(4-methoxyphenyl)
• 4,4'-DIMETHOXYBENZYLIDENEACETOPHENONE
• 4,4'-dimethoxy-chalcone
• 4,4'-Dimethoxy-chalkon
• DIMETHOXYCHALCONE,4,4'
• 1,3-Bis(4-methoxyphenyl)propenone
• 1,3-Bis(4-methoxyphenyl)-2-propen-1-one
• NSC 87339
• p, p'-Dimethoxychalcone
• AE-641/00371054
• AKOS040759299
• 2373-89-9
• 2-Propen-1-one, 1,3-bis(4-methoxyphenyl)-
• 41564-67-4
• CS-0119411
• AKOS000991654
• SCHEMBL978242
• AI3-25492
• (2E)-1,3-Bis(4-methoxyphenyl)-2-propen-1-one
• A816874
• CHEMBL138314
• MFCD00025815
• AC-34206
• HY-136064
• HDXVSZWKIHQDES-LFYBBSHMSA-N
• DTXSID001311791
• PD157603
• (E)-4,4'-Dimethoxychalcone
• NSC87339
• trans-4,4'-Dimethoxychalcone
• UNII-8KJ379G3P2
• FS-4109
• AB01333999-02
• 1,3-Bis-(4-methoxy-phenyl)-prop-2-en-1-one
• NSC-87339
• 8KJ379G3P2
• (2E)-1,3-bis(4-methoxyphenyl)prop-2-en-1-one
• 2-Propen-1-one, 1,3-bis(4-methoxyphenyl)-, (2E)-
• NCGC00342031-01
• E85264
• (E)-beta-(4-Methoxyphenyl)-4'-methoxyacrylophenone
• BBL000677
• G61314
• AA-504/21106042
• (E)-4,4a(2)-Dimethoxychalcone
• STK366699
• +Expand

• MDL： MFCD00025815
• InChIKey： HDXVSZWKIHQDES-LFYBBSHMSA-N
• Inchi： InChI=1S/C17H16O3/c1-19-15-8-3-13(4-9-15)5-12-17(18)14-6-10-16(20-2)11-7-14/h3-12H,1-2H3/b12-5+
• SMILES： COC1C=CC(/C=C/C(C2C=CC(OC)=CC=2)=O)=CC=1
• BRN： 1622293

Computed Properties

• Exact Mass: 268.11000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 268.109944368 g/mol
• Heavy Atom Count: 20
• Complexity: 321
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Surface Charge: 0
• Topological Polar Surface Area: 35.5
• Molecular Weight: 268.31

Experimental Properties

• LogP: 3.59990
• PSA: 35.53000
• Refractive Index: 1.591
• Boiling Point: 444.6°C at 760 mmHg
• Melting Point: 242-243 ºC (N,N-dimethylformamide ethanol )
• Flash Point: 214.6°C
• Solubility: Almost insoluble (0.032 g/l) (25 º C),
• Color/Form: Yellow crystalline powder
• Solubility: Insoluble
• Density: 1.128±0.06 g/cm3 (20 ºC 760 Torr),

4,4'-Dimethoxychalcone Security Information

• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S61
• Risk Phrases：R51/53
• Dangerous goods sign： N
• Hazardous Material transportation number：UN 3082 9/PG 3

4,4'-Dimethoxychalcone Customs Data

• HS CODE：2914509090
• Customs Data：

  China Customs Code:

  2914509090

  Overview:

  2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%